3-Methoxy-4-[4-nitro-3-(propan-2-yloxy)phenyl]pyridine

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol
• IUPAC Name: 3-methoxy-4-(4-nitro-3-propan-2-yloxyphenyl)pyridine
• InChI: InChI=1S/C15H16N2O4/c1-10(2)21-14-8-11(4-5-13(14)17(18)19)12-6-7-16-9-15(12)20-3/h4-10H,1-3H3
• InChI Key: RTVZAJWALICLJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C2=C(C=NC=C2)OC)[N+](=O)[O-]

Description

3-Methoxy-4-[4-nitro-3-(propan-2-yloxy)phenyl]pyridine is a useful research compound. Its molecular formula is C15H16N2O4 and its molecular weight is 288.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.5 g of 4-bromo-1-nitro-2-(propan-2-yloxy)benzene, 2.58 g of 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 9.4 g of caesium carbonate and 703 mg of [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II), in 27 ml of dioxane and 8.8 ml of water, is microwave-heated at 130° C. for 20 minutes. The mixture is diluted with ethyl acetate and water. The aqueous phase is extracted with ethyl acetate (2×) and then with dichloromethane (2×10 ml). The combined organic phases are dried over magnesium sulfate and concentrated under vacuum. The residue is purified on 100 g of silica, elution being carried out with heptane/ethyl acetate (50/50 to 0/100), so as to obtain 2.63 g of 3-methoxy-4-[4-nitro-3-(propan-2-yloxy)phenyl]pyridine in the form of a brown solid.